Cas no 68959-28-4 (2H-Pyran-2-one,6-(3Z)-3-hexen-1-yltetrahydro-)

• Product Name: 2H-Pyran-2-one,6-(3Z)-3-hexen-1-yltetrahydro-
• CAS No: 68959-28-4
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 511352
• PubChem ID: 11969488
• Update Time: 2025-04-19

2H-Pyran-2-one,6-(3Z)-3-hexen-1-yltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,6-(3Z)-3-hexen-1-yltetrahydro-
• 5-HYDROXY-8-UNDECENOIC ACID DELTA-LACTONE
• 6-[(Z)-hex-3-enyl]oxan-2-one
• 5-Hydroxy-cis-8-undecenoic acid lactone
• EINECS 273-411-8
• FEMA No. 3758
• UNII-3WL5LFE5RZ
• (3E)-6-(3-hexenyl)tetrahydro-2H-pyran-2-one
• 68959-28-4
• AKOS006274559
• trans-6-(3-hexenyl)tetrahydro-2H-pyran-2-one
• (3E)-6-(hex-3-en-1-yl)tetrahydro-2H-pyran-2-one
• 6-[(3E)-hex-3-en-1-yl]oxan-2-one
• CHEBI:167500
• (8E)-5-hydroxy-8-undecenoic acid delta-lactone
• 5-hydroxyundec-8-enoic acid delta-lactone
• CHEBI:167501
• FEMA 3758
• (E)-6-(hex-3-enyl)tetrahydro-2H-pyran-2-one
• 6-(Hex-3-en-1-yl)tetrahydro-2H-pyran-2-one
• NS00012593
• 32764-99-1
• 259210-34-9
• JASMOLACTONE EXTRA C
• (E)-6-(Hex-3-en-1-yl)tetrahydro-2H-pyran-2-one
• (8E)-5-hydroxyundec-8-enoic acid delta-lactone
• SCHEMBL3504628
• (E)-6-(3-hexenyl)tetrahydro-2H-pyran-2-one
• 6-(hex-3-en-1-yl)oxan-2-one
• 6-[(E)-hex-3-enyl]oxan-2-one
• 6-[(3E)-hex-3-en-1-yl]tetrahydro-2H-pyran-2-one
• 6-hex-3-enyloxan-2-one

• Inchi： 1S/C11H18O2/c1-2-3-4-5-7-10-8-6-9-11(12)13-10/h3-4,10H,2,5-9H2,1H3/b4-3+
• InChI Key： UJHDFCVFLRPEJQ-ONEGZZNKSA-N
• SMILES： O1C(CCCC1CC/C=C/CC)=O

Computed Properties

• Exact Mass: 182.13100
• Monoisotopic Mass: 182.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.7

Experimental Properties

• Density: 0.953
• Boiling Point: 297.489°C at 760 mmHg
• Flash Point: 120.923°C
• Refractive Index: 1.463
• PSA: 26.30000
• LogP: 2.82850
• FEMA: 3758 | 5-HYDROXY-8-UNDECENOIC ACID DELTA-LACTONE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones